Cas no 1287846-93-8 (N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

• Product Name: N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• CAS No: 1287846-93-8
• MF: C₁₇H₁₉NO₄S₂
• MW: 365.467062234879
• CID: 5874325
• PubChem ID: 56159219
• Update Time: 2025-10-30

N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• N-cyclopropyl-N-[(thiophen-3-yl)methyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• VU0549076-1
• CCG-309817
• 1287846-93-8
• N-cyclopropyl-N-(thiophen-3-ylmethyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
• F6436-0361
• AKOS007491170
• N-cyclopropyl-N-(thiophen-3-ylmethyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

• Inchi： 1S/C17H19NO4S2/c19-24(20,18(14-2-3-14)11-13-6-9-23-12-13)15-4-5-16-17(10-15)22-8-1-7-21-16/h4-6,9-10,12,14H,1-3,7-8,11H2
• InChI Key： QSIIUKOZZLDWKZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)OCCCO2)(N(CC1=CSC=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 365.07555043g/mol
• Monoisotopic Mass: 365.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.5Ų

Additional information on N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

Comprehensive Overview of N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1287846-93-8)

N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1287846-93-8) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and medicinal chemistry research. This compound features a benzodioxepine core fused with a thiophene moiety and a cyclopropyl group, making it a promising candidate for drug discovery. Its molecular complexity and potential biological activities align with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in the field of precision medicine and personalized therapeutics.

The sulfonamide functional group in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including antibiotics, diuretics, and anticonvulsants. Researchers are increasingly exploring its applications in neurodegenerative diseases and inflammatory disorders, areas where users frequently search for "new drug targets" or "small molecule therapies." The thiophene ring, a heterocyclic scaffold, further enhances its potential in kinase inhibition and central nervous system (CNS) drug development, addressing common queries like "CNS-penetrant compounds" or "blood-brain barrier permeability."

From a synthetic chemistry perspective, the incorporation of a cyclopropyl group introduces steric constraints that can improve metabolic stability—a key concern in drug design optimization. This aligns with frequent searches such as "how to increase drug half-life" or "strategies to reduce hepatic clearance." The benzodioxepine scaffold, meanwhile, is associated with serotonin receptor modulation, a trending topic due to its implications in mood disorders and neuropathic pain management.

In the context of computational chemistry and AI-driven drug discovery, this compound's structure presents an interesting case for molecular docking studies. Searches like "virtual screening for sulfonamides" or "QSAR modeling" highlight the growing demand for in silico approaches to accelerate lead optimization. Its logP and polar surface area values suggest balanced lipophilicity, a feature often queried in discussions about oral bioavailability.

Ongoing research into N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide may also explore its potential as a proteolysis-targeting chimera (PROTAC) warhead, a cutting-edge area in targeted protein degradation. This connects to high-traffic search terms like "next-generation therapeutics" or "PROTAC design principles." Additionally, its electrophilic sites could be leveraged for covalent inhibitor development, addressing another hot topic in oncology drug discovery.

As the pharmaceutical industry shifts toward fragment-based drug design, the modular structure of this compound offers opportunities for scaffold hopping—a technique frequently searched by medicinal chemists. Its chiral centers also raise questions about enantioselective synthesis, a niche but growing area in asymmetric catalysis. Furthermore, its potential metabolite identification profiles could inform toxicology studies, another common focus in preclinical research.

In summary, N-cyclopropyl-N-(thiophen-3-yl)methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1287846-93-8) represents a multifaceted compound with implications across drug discovery, medicinal chemistry, and biomolecular research. Its structural features resonate with contemporary scientific inquiries, making it a compelling subject for both academic and industrial investigations.